Cas no 804550-30-9 (Benzoic acid, 3-chloro-4-(2-hydroxyethyl)-)

• Product name: Benzoic acid, 3-chloro-4-(2-hydroxyethyl)-
• CAS No: 804550-30-9
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 4194912
• PubChem ID: 54451041

Benzoic acid, 3-chloro-4-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-4-(2-hydroxyethyl)-
• 804550-30-9
• DB-424778
• 3-Chloro-4-(2-hydroxyethyl)benzoic acid
• SCHEMBL7052993

• Inchi： InChI=1S/C9H9ClO3/c10-8-5-7(9(12)13)2-1-6(8)3-4-11/h1-2,5,11H,3-4H2,(H,12,13)
• InChI Key： WUZKDTWGXRTSIH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 200.0240218Da
• Monoisotopic Mass: 200.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų